Cas no 1417527-56-0 (tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate
• CAS No: 1417527-56-0
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 6287916
• PubChem ID: 165768396
• Update Time: 2025-05-25

tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate
• 1417527-56-0
• EN300-22986586

• Inchi： 1S/C10H13BrN2O3/c1-10(2,3)16-9(15)13-7-5-4-6(11)8(14)12-7/h4-5H,1-3H3,(H2,12,13,14,15)
• InChI Key： ABXHWVIBXFZVKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(NC1=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.01095g/mol
• Monoisotopic Mass: 288.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate

tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate, with the CAS number 1417527-56-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a pyridine ring substituted with bromine and hydroxyl groups. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The presence of the hydroxyl group on the pyridine ring facilitates hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the bromine substituent introduces electron-withdrawing effects, further modulating the compound's reactivity and bioavailability.

In terms of synthesis, tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate can be prepared through a variety of methods, including nucleophilic aromatic substitution and carbamate formation. These methods leverage the versatility of pyridine derivatives as versatile building blocks in organic synthesis. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and improving yield.

The compound's applications extend beyond pharmacology. In materials science, tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate has been investigated as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions makes it a promising candidate for developing high-performance materials with tailored properties. Furthermore, its thermal stability and resistance to environmental factors make it suitable for use in harsh industrial settings.

From an environmental perspective, researchers have examined the biodegradability and ecological impact of tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This information is critical for assessing its safety and sustainability in industrial applications.

In conclusion, tert-butyl N-(5-bromo-6-hydroxypyridin-2-yl)carbamate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations. As research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.